![molecular formula C21H23N3O3 B5639513 4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine](/img/structure/B5639513.png)
4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 1,2,4-oxadiazole derivatives typically involves the conversion of organic acids into esters, hydrazides, and subsequently 1,3,4-oxadiazole-2-thiols. For instance, a series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides were synthesized using a similar pathway, showcasing the versatility and reactivity of the oxadiazole ring in synthesizing complex molecules with potential biological activities (Khalid et al., 2016).
Molecular Structure Analysis
The molecular and crystal structures of these compounds reveal significant insights into their chemical behavior. For example, the crystal structure of a related oxadiazole derivative was determined, highlighting the molecule's spatial arrangement and potential intermolecular interactions, which are crucial for understanding its reactivity and binding properties (Thimmegowda et al., 2009).
Chemical Reactions and Properties
Oxadiazole derivatives undergo various chemical reactions, reflecting their rich chemistry. The formation of cyclized oxazolidine metabolites from certain oxadiazole compounds illustrates the unique pathways these molecules can participate in, especially in biological systems, leading to pharmacologically active metabolites (Sawant-Basak et al., 2013).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystal structure, are pivotal for the practical application and formulation of these compounds. Techniques such as X-ray diffraction and DFT calculations offer detailed insights into their structural and electronic properties, facilitating the prediction of their behavior in different environments (Kumara et al., 2017).
Chemical Properties Analysis
The chemical behavior, including reactivity towards nucleophiles or electrophiles, is critical for understanding the biological activity and potential applications of oxadiazole derivatives. Studies on their reactivity, optoelectronic properties, and interactions with biological targets can reveal their mechanism of action and potential as therapeutic agents (Hiremath et al., 2018).
properties
IUPAC Name |
[4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-1-yl]-(2-methyl-1-benzofuran-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3/c1-13-10-17-12-16(4-5-18(17)26-13)21(25)24-8-6-14(7-9-24)11-19-22-20(27-23-19)15-2-3-15/h4-5,10,12,14-15H,2-3,6-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIODRXWHZPAVCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(O1)C=CC(=C2)C(=O)N3CCC(CC3)CC4=NOC(=N4)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.